Cas no 66879-99-0 (5beta,6beta-epoxy-3beta-hydroxypregn-16-en-20-one)

• Product name: 5beta,6beta-epoxy-3beta-hydroxypregn-16-en-20-one
• CAS No: 66879-99-0
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 964830
• PubChem ID: 6455395

5beta,6beta-epoxy-3beta-hydroxypregn-16-en-20-one Chemical and Physical Properties

Names and Identifiers

• 5beta,6beta-epoxy-3beta-hydroxypregn-16-en-20-one
• (3beta)-3-hydroxy-5,6-epoxypregn-16-en-20-one
• 66879-99-0
• EINECS 266-509-7

• Inchi： InChI=1S/C21H30O3/c1-12(22)15-4-5-16-14-10-18-21(24-18)11-13(23)6-9-20(21,3)17(14)7-8-19(15,16)2/h4,13-14,16-18,23H,5-11H2,1-3H3/t13-,14-,16-,17-,18?,19+,20+,21?/m0/s1
• InChI Key： FJOFXGFQXDZWJF-QLJRBLMKSA-N
• SMILES： CC(=O)C1=CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C

Computed Properties

• Exact Mass: 330.219495
• Monoisotopic Mass: 330.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.18
• Boiling Point: 479.5°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.577